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Compound of Interest

Compound Name: Food Yellow 3:1

Cat. No.: B093828

Essential Safety and Handling Guide for Food
Yellow 3:1

For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for handling the synthetic azo dye,
Food Yellow 3:1 (also known as Sunset Yellow FCF or C.I. 15985:1). Adherence to these
procedures is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Chemical and Safety Data

The following table summarizes key quantitative data for Food Yellow 3:1. It is important to
note that specific occupational exposure limits for this compound have not been established by
bodies such as ACGIH or NIOSH. Therefore, it is often treated as "particulates not otherwise
regulated" (PNOR), or nuisance dust, for which OSHA has set permissible exposure limits
(PELS).
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Parameter Value Source
CAS Number 15790-07-5 [11[2][3]
Molecular Formula C16H9AIN207S2 [1]
Molecular Weight 432.37 g/mol [1]
Appearance Orange-Yellow Powder [1]
OSHA PEL (as Total Dust: 15 mg/m3 N/A
PNOR/Nuisance Dust) Respirable Fraction: 5 mg/m3
Toxicity Data (LC50, Fish) > 100 mg/L (96 h, Danio rerio) [4]

o ) > 100 mg/L (48 h, Daphnia
Toxicity Data (EC50, Daphnia) [4]

magna)

. > 200 mg/L (72 h, Chlorella
Toxicity Data (EC50, Algae) ) [4]
vulgaris)

Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate personal protective equipment is the first line of
defense against potential exposure. The following PPE is mandatory when handling Food
Yellow 3:1 in powdered form or in solution.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to
EN 166 (EU) or NIOSH (US) standards.[4]

e Skin Protection:

o Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.

[4][5]

o Protective Clothing: Wear fire or flame-resistant and impervious clothing to prevent skin
contact.[4] A lab coat is the minimum requirement.

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below the
OSHA PEL for nuisance dust, or if irritation is experienced, a full-face respirator with an
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appropriate particulate filter should be used.[4]

Operational Handling Protocols

Safe handling of Food Yellow 3:1 requires careful attention to procedure to minimize the risk of
inhalation and skin contact. The following step-by-step protocols should be followed for
common laboratory tasks involving this substance.

Weighing and Transferring Powdered Dye

e Preparation:
o Ensure you are wearing all required PPE.

o Perform the weighing operation in a well-ventilated area, preferably within a chemical
fume hood or an enclosure with local exhaust ventilation to control dust.[4]

o Use non-sparking tools to prevent ignition from electrostatic discharge.[4]
e Procedure:

o Gently scoop the required amount of Food Yellow 3:1 powder. Avoid any actions that
could create dust clouds.

o Carefully transfer the powder to a suitable, closed container for transport to the next step.

Preparing a Stock Solution

e Preparation:

o Wear all required PPE.

o Work in a well-ventilated area or a chemical fume hood.
e Procedure:

o Add a small amount of the chosen solvent (e.g., deionized water) to the weighed powder
to create a paste. This minimizes dust generation when adding the bulk of the solvent.
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o Gradually add the remaining solvent while stirring to ensure the dye is fully dissolved.
o Transfer the final solution to a clearly labeled and sealed container.

Spill and Disposal Procedures
Accidental Release Measures

In the event of a spill, follow these procedures to ensure safe cleanup:

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Remove
all sources of ignition.[4]

o Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent further spillage or leakage if it is safe to do so. Do not allow the
chemical to enter drains.[4]

e Cleanup:
o For dry spills, carefully sweep or vacuum the material. Avoid generating dust.
o Place the collected material into a suitable, closed container for disposal.[4][5]

o Clean the spill area with soap and water.

Waste Disposal Plan

Proper disposal of Food Yellow 3:1 is crucial to prevent environmental contamination.

o Chemical Waste: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[4]

o Contaminated Materials: Any materials, such as gloves, paper towels, or containers that
have come into contact with the chemical should be disposed of as hazardous waste in
accordance with local, state, and federal regulations.

o Environmental Precautions: Do not contaminate water, foodstuffs, feed, or seed by storage
or disposal. Do not discharge to sewer systems.[4]
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Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Food Yellow 3:1
from receipt of the chemical to its final disposal.
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Caption: Safe handling workflow for Food Yellow 3:1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

